Cas no 102433-98-7 (Ethanamine,2-(2,3-dimethylphenoxy)-N,N-diethyl-)

Ethanamine,2-(2,3-dimethylphenoxy)-N,N-diethyl- structure
102433-98-7 structure
Product Name:Ethanamine,2-(2,3-dimethylphenoxy)-N,N-diethyl-
CAS No:102433-98-7
MF:C14H23NO
MW:221.338524103165
CID:174339
PubChem ID:293442
Update Time:2025-04-19

Ethanamine,2-(2,3-dimethylphenoxy)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-(2,3-dimethylphenoxy)-N,N-diethyl-
    • 2-(2,3-dimethylphenoxy)-N,N-diethylethanamine
    • 2-(2,3-Dimethylphenoxy)ethyldiethylamine
    • 2-(2,3-Xylyloxy)triethylamine
    • AC1L6K6F
    • AC1Q57FT
    • AR-1C6331
    • NSC160036
    • NSC-160036
    • Triethylamine, 2-(2,3-xylyloxy)-
    • DTXSID10145133
    • 102433-98-7
    • AB00086617-01
    • Inchi: 1S/C14H23NO/c1-5-15(6-2)10-11-16-14-9-7-8-12(3)13(14)4/h7-9H,5-6,10-11H2,1-4H3
    • InChI Key: BKRYKHHLQNEVRM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C)C=1C)CCN(CC)CC

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 0.938
  • Boiling Point: 311.4°Cat760mmHg
  • Flash Point: 91.9°C
  • Refractive Index: 1.501
  • PSA: 12.47
  • LogP: 3.02400
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